Cas no 1797205-24-3 (7-(2-chlorophenyl)-4-(1,2-oxazole-5-carbonyl)-1,4-thiazepane)

• Product Name: 7-(2-chlorophenyl)-4-(1,2-oxazole-5-carbonyl)-1,4-thiazepane
• CAS No: 1797205-24-3
• MF: C₁₅H₁₅ClN₂O₂S
• MW: 322.809801340103
• CID: 5370277
• Update Time: 2025-05-20

7-(2-chlorophenyl)-4-(1,2-oxazole-5-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-(1,2-oxazol-5-yl)methanone
• 7-(2-chlorophenyl)-4-(1,2-oxazole-5-carbonyl)-1,4-thiazepane

• Inchi： 1S/C15H15ClN2O2S/c16-12-4-2-1-3-11(12)14-6-8-18(9-10-21-14)15(19)13-5-7-17-20-13/h1-5,7,14H,6,8-10H2
• InChI Key： SDTHXRYWLWAQDA-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2Cl)SCC1)(C1ON=CC=1)=O

Additional information on 7-(2-chlorophenyl)-4-(1,2-oxazole-5-carbonyl)-1,4-thiazepane

Professional Introduction to Compound with CAS No. 1797205-24-3 and Product Name: 7-(2-chlorophenyl)-4-(1,2-oxazole-5-carbonyl)-1,4-thiazepane

The compound with the CAS number 1797205-24-3 and the product name 7-(2-chlorophenyl)-4-(1,2-oxazole-5-carbonyl)-1,4-thiazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates both chlorophenyl and oxazole-carbonyl groups, which are known to contribute to its unique pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of thiazepane derivatives in the development of novel therapeutic agents. The thiazepane core, characterized by its fused thiophene and pyridine rings, is a privileged scaffold that has been extensively studied for its ability to modulate various biological pathways. Specifically, the presence of the 1,2-oxazole-5-carbonyl moiety in this compound introduces a carbonyl group that can engage in hydrogen bonding interactions, potentially enhancing binding affinity to target proteins.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The 2-chlorophenyl substituent at the 7-position adds another layer of functional diversity, allowing for further chemical modifications that could tailor its biological activity. This flexibility makes it a valuable building block for drug discovery efforts aimed at identifying new treatments for a range of diseases.

In the context of contemporary pharmaceutical research, compounds like 7-(2-chlorophenyl)-4-(1,2-oxazole-5-carbonyl)-1,4-thiazepane are being explored for their potential in addressing unmet medical needs. The oxazole ring, in particular, has been implicated in various biological processes, including enzyme inhibition and receptor binding. By integrating this motif into a thiazepane backbone, researchers aim to develop molecules that can selectively interact with specific targets while minimizing off-target effects.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include the formation of the thiazepane ring through cyclization reactions and subsequent functionalization at the 4-position with the 1,2-oxazole-5-carbonyl group. The introduction of the 2-chlorophenyl moiety typically follows via nucleophilic aromatic substitution or other coupling reactions, depending on the synthetic route employed.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. The three-dimensional structure suggests that it can adopt multiple conformations, which may influence its efficacy and selectivity. Furthermore, computational predictions have helped identify key residues on target proteins that are likely to interact with critical parts of this molecule.

The pharmacokinetic properties of 7-(2-chlorophenyl)-4-(1,2-oxazole-5-carbonyl)-1,4-thiazepane are also under investigation. Studies have begun to assess its solubility, stability, and metabolic fate in vitro and in vivo. These assessments are crucial for determining whether it has the potential to progress into clinical trials as an active pharmaceutical ingredient (API). Additionally, formulation scientists are exploring ways to enhance its bioavailability through novel drug delivery systems.

In conclusion, the compound with CAS No. 1797205-24-3 represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for both academic and industrial investigations. As our understanding of drug design continues to evolve, molecules like this one will play an increasingly important role in shaping future therapeutic strategies.